(2S,5R)-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride

• IUPAC Name: benzyl (2S,5R)-5-amino-2-methylpiperidine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C14H20N2O2.ClH/c1-11-7-8-13(15)9-16(11)14(17)18-10-12-5-3-2-4-6-12;/h2-6,11,13H,7-10,15H2,1H3;1H/t11-,13+;/m0./s1
• InChI Key: QDXRLZBFPKVDHC-STEACBGWSA-N
• Canonical SMILES: CC1CCC(CN1C(=O)OCC2=CC=CC=C2)N.Cl
• Isomeric SMILES: C[C@H]1CC[C@H](CN1C(=O)OCC2=CC=CC=C2)N.Cl
• Molecular Formula: C14H21ClN2O2
• Molecular Weight: 284.78 g/mol

Description

“tert-butyl (2S,5R)-5-amino-2-methyl-piperidine-1-carboxylate” is a chemical reagent. It’s used for research purposes and is not intended for human use.

Scientific Research Applications

Bacterial Preparation of Enantiopure Compounds

• The preparation of enantiopure compounds through bacterial catalysis involves the use of kinetic resolution and regio- and enantioselective nucleophilic ring openings. This process can yield a series of enantiopure products such as O-methyl-l-serine and vicinal diamines, indicating the potential of (2S,5R)-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride in the synthesis of nonnatural amino acids and vic-diamines (Roberto Morán-Ramallal, R. Liz, V. Gotor, 2007).

Synthesis of Pyrido[3,4-d]pyrimidine Analogs

• Multistep synthesis involving (2S,5R)-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride can lead to the production of pyrido[3,4-d]pyrimidine analogs of pteroic acid, showcasing its utility in creating complex heterocyclic structures which could have implications in medicinal chemistry and drug development (J. And, R. Mckee, 1979).

Manufacturing Route Development for GPIIb/IIIa Receptor Antagonists

• The development of manufacturing routes for GPIIb/IIIa receptor antagonists involves the conversion of key intermediates to active pharmaceutical ingredients. This demonstrates the role of (2S,5R)-Benzyl 5-amino-2-methylpiperidine-1-carboxylate hydrochloride in the synthesis of complex therapeutic agents (R. J. Atkins et al., 2003).

Stereoselective Synthesis of Pipecolic Acid Derivatives

• The compound is used in the stereoselective synthesis of pipecolic acid derivatives, demonstrating its utility in creating specialized amino acid derivatives. This type of synthesis is important for producing building blocks for peptide synthesis and pharmaceuticals (N. Purkayastha et al., 2010).

Reversible Blocking of Amino Groups

• Research on the reversible blocking of amino groups with citraconic anhydride indicates a broader chemical utility, highlighting its relevance in modifying amino acids for specific scientific applications (H. Dixon, R. Perham, 1968).

Safety and Hazards

This compound is a chemical reagent for research use only and is not intended for human use. Further safety and hazard information should be provided by the manufacturer or supplier.